Cas no 71458-09-8 (Cyclohexanemethanol, 4-hexyl-, trans-)
71458-09-8 structure
Product Name:Cyclohexanemethanol, 4-hexyl-, trans-
CAS No:71458-09-8
MF:C13H26O
MW:198.344944477081
CID:545508
PubChem ID:17775538
Update Time:2025-04-19
Cyclohexanemethanol, 4-hexyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanemethanol, 4-hexyl-, trans-
- (4-hexylcyclohexyl)methanol
- 71458-09-8
- SCHEMBL14231631
- DTXSID70590928
-
- Inchi: 1S/C13H26O/c1-2-3-4-5-6-12-7-9-13(11-14)10-8-12/h12-14H,2-11H2,1H3
- InChI Key: SOEBJIFCUVQDCK-UHFFFAOYSA-N
- SMILES: OCC1CCC(CCCCCC)CC1
Computed Properties
- Exact Mass: 198.19848
- Monoisotopic Mass: 198.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cyclohexanemethanol, 4-hexyl-, trans- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
71458-09-8 (Cyclohexanemethanol, 4-hexyl-, trans-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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